Recommended suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Shanghai Xinsi New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Shanghai Xinsi New Materials Co., Ltd
Chong Da Prostaglandin Fine Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
Chong Da Prostaglandin Fine Chemicals Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.

Alkaline earth metal oxoanionic compounds

Alkaline earth metal oxoanionic compounds are a class of inorganic compounds characterized by the presence of oxoanions derived from alkaline earth metals such as calcium (Ca), magnesium (Mg), strontium (Sr), and barium (Ba). These compounds exhibit various polymeric structures, often forming anionic species that can be involved in complexation with metal ions or other ligands. The structure and reactivity of these oxoanions vary widely depending on the metal center and the specific oxidation state, ranging from monomeric to extended polymeric chains. For example, calcium oxalate (CaC2O4) crystallizes in a monoclinic lattice with extensive hydrogen bonding networks, while magnesium sulfate heptahydrate (MgSO4·7H2O) forms intricate hydrated layers. Oxoanionic compounds of alkaline earth metals are significant in both industrial and research contexts due to their diverse applications. In pharmaceuticals, they serve as precursors for the synthesis of various active drug ingredients. In analytical chemistry, these compounds are used as titrants or precipitating agents, facilitating precise determinations of metal ions in solution. Additionally, they play crucial roles in catalysis, environmental remediation, and materials science.
Alkaline earth metal oxoanionic compounds
Alkaline earth metal phosphates Alkaline earth metal arsenites Alkaline earth metal periodates Alkaline earth metal sulfates Alkaline earth metal chromates Alkaline earth metal hypochlorites Alkaline earth metal nitrates Alkaline earth metal hypophosphites Alkaline earth metal aluminates Alkaline earth metal stannates Alkaline earth metal silicates Alkaline earth metal dithionites Alkaline earth metal thiosulfates Alkaline earth metal sulfites Alkaline earth metal selenites Alkaline earth metal chlorates Alkaline earth metal tungstates Alkaline earth metal pyrophosphates Alkaline earth metal manganates Alkaline earth metal iodates Alkaline earth metal hydroxides Alkaline earth metal molybdates Alkaline earth metal perchlorates Alkaline earth metal selenates Alkaline earth metal bromates Alkaline earth metal perrhenates Alkaline earth metal arsenates Alkaline earth metal permanganates
  • Salidroside: A Novel Neuroprotective Compound with Therapeutic Potential in Chemical Biopharmaceuticals
    Salidroside: A Novel Neuroprotective Compound with Therapeutic Potential in Chemical Biopharmaceuticals Salidroside, a bioactive compound extracted from the Rhodiola rosea plant, has garnered significant attention in recent years due to its potent neuroprotective properties. As a key component of traditional medicine, salidroside has shown remarkable potential in addressing various neurological...
    2025-06-03
    Author： Jason Mitchell
    Page View：88
  • Chlorfenapyr: A Novel Insecticide in Chemical Biopharmaceuticals
    Chlorfenapyr: A Novel Insecticide in Chemical Biopharmaceuticals Chlorfenapyr, a pyridopyrimidine-based insecticide, has emerged as a promising compound in the field of chemical biopharmaceuticals. Its unique structure and mechanism of action make it an effective tool for pest control while minimizing environmental impact. This article delves into the properties, applications, and significance of...
    2025-06-03
    Author： Sandra Adams
    Page View：419
  • Exploring the Pharmaceutical Applications of Disodium Succinate
    Exploring the Pharmaceutical Applications of Disodium Succinate Introduction to Disodium Succinate Disodium succinate is a sodium salt of succinic acid, a dicarboxylic acid that plays a crucial role in the tricarboxylic acid (TCA) cycle. Widely recognized for its potential in pharmaceutical and biomedical applications, disodium succinate has garnered significant attention due to its versatile...
    2025-06-04
    Author： Barbara King
    Page View：76
  • Amlodipine-Based Chemical Biopharmaceuticals: Recent Advances and Applications
    Amlodipine-Based Chemical Biopharmaceuticals: Recent Advances and Applications Amlodipine, a calcium channel blocker widely used in the treatment of hypertension and cardiovascular diseases, has served as a cornerstone in clinical medicine for decades. In recent years, there has been significant progress in the development of amlodipine-based chemical biopharmaceuticals, which combine the...
    2025-06-04
    Author： Erica Gray
    Page View：177
  • The Therapeutic Potential of Adenosine-5'-monophosphate in Modern Biopharmaceuticals
    The Therapeutic Potential of Adenosine-5'-monophosphate in Modern Biopharmaceuticals Introduction to Adenosine-5'-Monophosphate (AMP) Adenosine-5'-monophosphate (AMP) is a nucleoside monophosphate that plays a crucial role in various biological processes. It serves as a building block for adenosine triphosphate (ATP), the energy currency of cells, and is involved in signaling pathways that...
    2025-06-04
    Author： Laura Fisher
    Page View：408

Recommended articles

  • Synthesis and Biological Activity of 2-Methoxynaphthalene Derivatives in Chemical Biopharmaceuticals
    ## Synthesis and Biological Activity of 2-Methoxynaphthalene Derivatives in Chemical Biopharmaceuticals ## Introduction to 2-Methoxynaphthalene Derivatives Naphthalene derivatives have long been of interest in the fields of chemistry and biomedicine due to their unique structural features and diverse biological activities. Among these, 2-methoxynaphthalene derivatives stand out as a promising...
    2025-06-04
    Author： Kenneth Peterson
    Page View： 659
    Score： 4.0
  • Glycine-Based Bioconjugation Strategies in Chemical Biopharmaceuticals
    Glycine-Based Bioconjugation Strategies in Chemical Biopharmaceuticals Introduction to Glycine-Based Bioconjugation Glycine, the simplest of all amino acids, has emerged as a versatile building block in chemical biopharmaceuticals due to its unique properties and ability to facilitate bioconjugation. As a fundamental component of proteins, glycine plays a critical role in various biological...
    2025-05-23
    Author： Xia Ouyang
    Page View： 635
    Score： 4.7
  • Sarolaner - A Novel and Potent Chemosterilant with Implications in Chemical Biopharmaceuticals
    Sarolaner - A Novel and Potent Chemosterilant with Implications in Chemical Biopharmaceuticals Introduction to Sarolaner Sarolaner is a groundbreaking compound that has emerged as a novel chemosterilant with significant potential in the field of biomedicine. Chemosterilants are chemicals used to induce sterility, and sarolaner stands out due to its potency, specificity, and minimal adverse...
    2025-05-21
    Author： Matthew Martin
    Page View： 617
    Score： 3.5
  • Nicosulfuron: Mechanisms and Implications in Chemical Biopharmaceuticals
    Nicosulfuron: Mechanisms and Implications in Chemical Biopharmaceuticals Introduction to Nicosulfuron Nicosulfuron is a sulfonamide herbicide that has gained significant attention due to its unique chemical structure and biological activity. It belongs to the class of triazene-based herbicides and is widely used for controlling broadleaf weeds in various crops, including corn, soybeans, and...
    2025-05-21
    Author： Douglas Perry
    Page View： 599
  • The Role of Tween 80 in Pharmaceutical Formulations and Its Effects on Drug Delivery Systems
    2025-05-06
    Author： Yue Yu
    Page View： 593
  • Triethylene Glycol in Biopharmaceutical Applications: A Review of Its Potential and Challenges
    Triethylene Glycol in Biopharmaceutical Applications: A Review of Its Potential and Challenges Triethylene glycol (TEG) is a versatile compound with significant applications across various industries, including biopharmaceuticals. Known for its unique chemical properties, TEG has gained attention as a valuable component in drug delivery systems, solubilization agents, and formulation aids. This...
    2025-05-20
    Author： Xiaomei Zhu
    Page View： 564
    Score： 5.0

Recommended products